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Proper Disposal Procedures for Filbertone
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Compound of Interest

Compound Name: Filbertone

cat. No.: B1242023

The proper disposal of Filbertone, also known as (E)-5-Methyl-2-hepten-4-one, is critical for
ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance.
As a combustible organic compound, Filbertone waste must be managed as hazardous
material. Adherence to a strict disposal protocol is mandatory.

Immediate Safety & Handling

Before handling Filbertone waste, it is essential to wear appropriate Personal Protective
Equipment (PPE) to prevent skin and eye irritation. This includes:

o Safety Goggles: To protect against splashes.
o Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended.
o Laboratory Coat: To protect clothing and skin.

Work should be conducted in a well-ventilated area or under a chemical fume hood to minimize
inhalation of vapors.

Step-by-Step Disposal Protocol
Follow these procedural steps for the safe collection and disposal of Filbertone waste.
e Segregation and Collection:

o Collect all waste containing Filbertone, including unused neat material, contaminated
solutions, and rinsates, in a dedicated waste container.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1242023?utm_src=pdf-interest
https://www.benchchem.com/product/b1242023?utm_src=pdf-body
https://www.benchchem.com/product/b1242023?utm_src=pdf-body
https://www.benchchem.com/product/b1242023?utm_src=pdf-body
https://www.benchchem.com/product/b1242023?utm_src=pdf-body
https://www.benchchem.com/product/b1242023?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Do not mix Filbertone waste with other incompatible chemical waste streams. Check your
institution's chemical hygiene plan for specific segregation requirements.

o Container Selection and Labeling:

o Use a chemically resistant container, such as a high-density polyethylene (HDPE) or glass
bottle, with a secure, leak-proof cap.

o The container must be clearly labeled as "Hazardous Waste."

o The label must include the full chemical name ("Filbertone" or "5-Methyl-2-hepten-4-one")
and a clear description of the contents, including any solvents and their approximate
concentrations.

e Waste Accumulation and Storage:
o Keep the waste container tightly sealed when not in use.

o Store the container in a designated Satellite Accumulation Area (SAA) or a central
Hazardous Waste Storage area.

o The storage area must be a cool, dry, and well-ventilated location away from ignition
sources, as Filbertone is a combustible liquid.

e Arranging for Final Disposal:

o Disposal of Filbertone must be conducted through a licensed hazardous waste disposal
contractor.

o Contact your institution’s Environmental Health & Safety (EHS) department to schedule a
waste pickup. They will manage the final disposal process, which typically involves high-
temperature incineration.

o Crucially, never dispose of Filbertone down the drain or in regular solid waste. This is
environmentally harmful and violates regulatory standards.

Key Data for Waste Profiling
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The following data is essential for completing hazardous waste profiles required by disposal

contractors.
Property Value Significance for Disposal
) Identifies the basic
Chemical Formula CsH140 N N
composition for waste profiling.
_ Classifies the material as a
Flash Point 65 °C (149 °F) - Closed Cup ) o
combustible liquid.
- ) Indicates the temperature at
Boiling Point 176 - 177 °C (349 - 351 °F) o
which it becomes a vapor.
) Needed for waste manifest
Density 0.857 g/cm?3 at 25 °C (77 °F) ] _
calculations by volume/weight.
) o Reinforces the prohibition of
Environmental Hazard Harmful to aquatic life.

drain or land disposal.

Filbertone Disposal Workflow

The following diagram outlines the decision-making process and required steps for the proper
disposal of Filbertone waste in a laboratory setting.
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Caption: Workflow for the safe collection, storage, and disposal of Filbertone waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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